88-97-1

Phthalamic acid

In Stock

• CAS RN:
• 88-97-1

• Formula:
• C8H7NO3

• InChI:
• InChI=1S/C8H7NO3/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H,(H2,9,10)(H,11,12)

• InChIKey:
• CYMRPDYINXWJFU-UHFFFAOYSA-N

• Phthalamic acid can be synthesized from the reaction between ammonia and phthalic anhydride by a modified Auger′ s method. Kinetic studies of the intramolecular carboxylic-group assisted hydrolysis of amide bond of phthalamic acid provided the value of pseudo-first order rate constant (k_obs) as 5.1×10^-5sec^-1 at pH 1.3-1.8 and 35^°C. It undergoes hydrolysis about 105 times faster than benzamide.
  2-carbamoylbenzoic acid is a carbamoylbenzoic acid.
  

benzyl 5-{[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl}-3-pyridinyl carbonate

In Stock

• CAS RN:
• 5488-97-1

• Formula:
• C18H14N2O7

• InChI:
• InChI=1S/C18H14N2O7/c21-15-6-7-16(22)20(15)27-17(23)13-8-14(10-19-9-13)26-18(24)25-11-12-4-2-1-3-5-12/h1-5,8-10H,6-7,11H2

• InChIKey:
• MSHXDLBXDSKNCJ-UHFFFAOYSA-N

• Benzyl 5-{[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl}-3-pyridinyl carbonate is a useful research compound. Its molecular formula is C18H14N2O7 and its molecular weight is 370.3 g/mol. The purity is usually 95%.

N-(3-cyanopropyl)-N,4-dimethylbenzenesulfonamide

• CAS RN:
• 92788-97-1

• Formula:
• C12H16N2O2S

• InChI:
• InChI=1S/C12H16N2O2S/c1-11-5-7-12(8-6-11)17(15,16)14(2)10-4-3-9-13/h5-8H,3-4,10H2,1-2H3

• InChIKey:
• GWIIQHJRSIBOEK-UHFFFAOYSA-N

• N-(3-cyanopropyl)-N,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C12H16N2O2S and its molecular weight is 252.33 g/mol. The purity is usually 95%.

Levetimide hydrochloride

• CAS RN:
• 21888-97-1

• Formula:
• C23H27ClN2O2

• InChI:
• InChI=1S/C23H26N2O2.ClH/c26-21-11-14-23(22(27)24-21,19-9-5-2-6-10-19)20-12-15-25(16-13-20)17-18-7-3-1-4-8-18;/h1-10,20H,11-17H2,(H,24,26,27);1H/t23-;/m0./s1

• InChIKey:
• XSOOSXRNMDUWEM-BQAIUKQQSA-N

• Levetimide HCl is a radiotracer.

(6E)-8-hydroxygeraniol

In Stock

• CAS RN:
• 26488-97-1

• Formula:
• C10H18O2

• InChI:
• InChI=1S/C10H18O2/c1-9(6-7-11)4-3-5-10(2)8-12/h5-6,11-12H,3-4,7-8H2,1-2H3/b9-6+,10-5+

• InChIKey:
• PREUOUJFXMCMSJ-TXFIJWAUSA-N

• (6E)-8-hydroxygeraniol is a monoterpenoid that is geraniol bearing a hydroxy substituent at position 8. It is a monoterpenoid, a member of prenols and a diol.

3-(3-Fluorophenyl)-2'-thiomethylpropiophenone

In Stock

• CAS RN:
• 898788-97-1

• Formula:
• C16H15FOS

• InChI:
• InChI=1S/C16H15FOS/c1-19-16-8-3-2-7-14(16)15(18)10-9-12-5-4-6-13(17)11-12/h2-8,11H,9-10H2,1H3

• InChIKey:
• ZOLZLXYGICVQRU-UHFFFAOYSA-N

• 3-(3-Fluorophenyl)-2'-thiomethylpropiophenone is a useful research compound. Its molecular formula is C16H15FOS and its molecular weight is 274.4 g/mol. The purity is usually 95%.

1,5-Naphthyridine-3-carbonitrile, 4-chloro-6-methyl-

• CAS RN:
• 911388-97-1

• Formula:
• C10H6ClN3

• InChI:
• InChI=1S/C10H6ClN3/c1-6-2-3-8-10(14-6)9(11)7(4-12)5-13-8/h2-3,5H,1H3

• InChIKey:
• UMLHGIBODPOGCM-UHFFFAOYSA-N

• 1,5-Naphthyridine-3-carbonitrile, 4-chloro-6-methyl- is a useful research compound. Its molecular formula is C10H6ClN3 and its molecular weight is 203.63 g/mol. The purity is usually 95%.

N-methyl-N-[3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]formamide

In Stock

• CAS RN:
• 199188-97-1

• Formula:
• C18H18F3NO2

• InChI:
• InChI=1S/C18H18F3NO2/c1-22(13-23)12-11-17(14-5-3-2-4-6-14)24-16-9-7-15(8-10-16)18(19,20)21/h2-10,13,17H,11-12H2,1H3

• InChIKey:
• UBNTUJKGUJSBFQ-UHFFFAOYSA-N

• N-methyl-N-[3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]formamide is a useful research compound. Its molecular formula is C18H18F3NO2 and its molecular weight is 337.3 g/mol. The purity is usually 95%.

Benzenemethanol, 5-bromo-2-(methoxymethoxy)-

In Stock

• CAS RN:
• 181288-97-1

• Formula:
• C9H11BrO3

• InChI:
• InChI=1S/C9H11BrO3/c1-12-6-13-9-3-2-8(10)4-7(9)5-11/h2-4,11H,5-6H2,1H3

• InChIKey:
• OBYXRMBHEBBNNW-UHFFFAOYSA-N

• Benzenemethanol, 5-bromo-2-(methoxymethoxy)- is a useful research compound. Its molecular formula is C9H11BrO3 and its molecular weight is 247.088. The purity is usually 95%.

Tifurac sodium

• CAS RN:
• 102488-97-1

• Formula:
• C18H15NaO5S

• InChI:
• InChI=1S/C18H14O4S.Na.H2O/c1-23-14-4-2-12(3-5-14)17(21)15-9-11(10-16(19)20)8-13-6-7-22-18(13)15;;/h2-9H,10H2,1H3,(H,19,20);;1H2/q;+1;/p-1

• InChIKey:
• DCTVJZGYZTWBLO-UHFFFAOYSA-M

• Tifurac sodium, also known as Tifurac sodium, is a useful research compound. Its molecular formula is C18H15NaO5S and its molecular weight is 366.4 g/mol. The purity is usually 95%.

(R)-1-(Anthracen-9-yl)ethanamine

In Stock

• CAS RN:
• 241488-97-1

• Formula:
• C16H15N

• InChI:
• InChI=1S/C16H15N/c1-11(17)16-14-8-4-2-6-12(14)10-13-7-3-5-9-15(13)16/h2-11H,17H2,1H3/t11-/m1/s1

• InChIKey:
• RZLKNOOWSHXPRB-LLVKDONJSA-N

• (R)-1-(Anthracen-9-yl)ethanamine is a useful research compound. Its molecular formula is C16H15N and its molecular weight is 221.303. The purity is usually 95%.

N-(3,4-dimethoxyphenethyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide

In Stock

• CAS RN:
• 851988-97-1

• Formula:
• C20H22N2O5

• InChI:
• InChI=1S/C20H22N2O5/c1-25-17-8-7-14(13-18(17)26-2)9-11-21-19(23)10-12-22-15-5-3-4-6-16(15)27-20(22)24/h3-8,13H,9-12H2,1-2H3,(H,21,23)

• InChIKey:
• ZWJSBLZCEJULON-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenethyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide is a useful research compound. Its molecular formula is C20H22N2O5 and its molecular weight is 370.405. The purity is usually 95%.

4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-5,7-dimethyl-2H-chromen-2-one

In Stock

• CAS RN:
• 877788-97-1

• Formula:
• C24H26N2O4

• InChI:
• InChI=1S/C24H26N2O4/c1-16-9-17(2)24-19(12-23(27)30-22(24)10-16)14-26-7-5-25(6-8-26)13-18-3-4-20-21(11-18)29-15-28-20/h3-4,9-12H,5-8,13-15H2,1-2H3

• InChIKey:
• VYIPKKJRXQUZKZ-UHFFFAOYSA-N

• 4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-5,7-dimethyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C24H26N2O4 and its molecular weight is 406.482. The purity is usually 95%.

7-chloro-3-[(3,4-dimethylphenyl)sulfonyl]-N-(2-methoxy-5-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-97-1

• Formula:
• C25H22ClN5O3S

• InChI:
• InChI=1S/C25H22ClN5O3S/c1-14-5-10-22(34-4)20(11-14)27-23-19-13-17(26)7-9-21(19)31-24(28-23)25(29-30-31)35(32,33)18-8-6-15(2)16(3)12-18/h5-13H,1-4H3,(H,27,28)

• InChIKey:
• SPCJZZXXVQDFMB-UHFFFAOYSA-N

• 7-chloro-3-[(3,4-dimethylphenyl)sulfonyl]-N-(2-methoxy-5-methylphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H22ClN5O3S and its molecular weight is 507.99. The purity is usually 95%.

(4S)-4-(1-methylethyl)-3-(1,2-propadienyl)-2-Oxazolidinone

Usually In Stock

• CAS RN:
• 678188-97-1

• Formula:
• C9H13NO2

• InChI:
• InChI=1S/C9H13NO2/c1-4-5-10-8(7(2)3)6-12-9(10)11/h5,7-8H,1,6H2,2-3H3/t8-/m1/s1

• InChIKey:
• URQNYEMNBPCVPF-MRVPVSSYSA-N

• (4S)-4-(1-methylethyl)-3-(1,2-propadienyl)-2-Oxazolidinone is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.2 g/mol. The purity is usually 95%.

Methyl beta-L-daunosaminide hydrochloride

In Stock

• CAS RN:
• 115388-97-1

• Formula:
• C7H16ClNO3

• InChI:
• InChI=1S/C7H15NO3.ClH/c1-4-7(9)5(8)3-6(10-2)11-4;/h4-7,9H,3,8H2,1-2H3;1H/t4-,5-,6-,7+;/m0./s1

• InChIKey:
• JVYGBUAXDCLPMP-VPHMISFWSA-N

• Methyl beta-L-daunosaminide hydrochloride, also known as Methyl beta-L-daunosaminide hydrochloride, is a useful research compound. Its molecular formula is C7H16ClNO3 and its molecular weight is 197.659. The purity is usually 95%.

rac-(1R,3S)-3-amino-N-cyclopropylcyclohexane-1-carboxamide, cis

In Stock

• CAS RN:
• 2272588-97-1

• Formula:
• C10H18N2O

• Rac-(1R,3S)-3-amino-N-cyclopropylcyclohexane-1-carboxamide, cis is a useful research compound. Its molecular formula is C10H18N2O and its molecular weight is 182.3. The purity is usually 95%.

6-(2,4-Dichlorophenyl)-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 1190288-97-1

• Formula:
• C14H13Cl2N5OS

• InChI:
• InChI=1S/C14H13Cl2N5OS/c15-9-1-2-10(11(16)7-9)13-19-21-12(17-18-14(21)23-13)8-20-3-5-22-6-4-20/h1-2,7H,3-6,8H2

• InChIKey:
• CIKJRAMDJMJDFQ-UHFFFAOYSA-N

• 6-(2,4-Dichlorophenyl)-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C14H13Cl2N5OS and its molecular weight is 370.3g/mol. The purity is usually 95%.

N1-(4-fluorobenzyl)-N2-((1-(methylsulfonyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1234888-97-1

• Formula:
• C16H22FN3O4S

• InChI:
• InChI=1S/C16H22FN3O4S/c1-25(23,24)20-8-6-13(7-9-20)11-19-16(22)15(21)18-10-12-2-4-14(17)5-3-12/h2-5,13H,6-11H2,1H3,(H,18,21)(H,19,22)

• InChIKey:
• RUGRJEBTYYHRKV-UHFFFAOYSA-N

• N1-(4-fluorobenzyl)-N2-((1-(methylsulfonyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C16H22FN3O4S and its molecular weight is 371.43. The purity is usually 95%.

Chembl4535882

In Stock

• CAS RN:
• 1357888-97-1

• Formula:
• C25H22N4O5S

• InChI:
• InChI=1S/C25H22N4O5S/c1-33-20-9-8-16(14-21(20)34-2)10-12-27-23(31)22-18(11-13-35-22)29-24(27)26-28(25(29)32)15-19(30)17-6-4-3-5-7-17/h3-9,11,13-14H,10,12,15H2,1-2H3

• InChIKey:
• JESADHYAWOLWGX-UHFFFAOYSA-N

• Chembl4535882 is a useful research compound. Its molecular formula is C25H22N4O5S and its molecular weight is 490.53. The purity is usually 95%.

(7-(Furan-2-yl)-1,4-thiazepan-4-yl)(2-methylimidazo[1,2-a]pyridin-3-yl)methanone

In Stock

• CAS RN:
• 1705988-97-1

• Formula:
• C18H19N3O2S

• InChI:
• InChI=1S/C18H19N3O2S/c1-13-17(21-8-3-2-6-16(21)19-13)18(22)20-9-7-15(24-12-10-20)14-5-4-11-23-14/h2-6,8,11,15H,7,9-10,12H2,1H3

• InChIKey:
• IHXDENFFZXJVAC-UHFFFAOYSA-N

• (7-(Furan-2-yl)-1,4-thiazepan-4-yl)(2-methylimidazo[1,2-a]pyridin-3-yl)methanone is a useful research compound. Its molecular formula is C18H19N3O2S and its molecular weight is 341.43. The purity is usually 95%.

N-(2-chlorophenyl)-4-(5-methylpyrimidin-4-yl)piperazine-1-carboxamide

In Stock

• CAS RN:
• 1797288-97-1

• Formula:
• C16H18ClN5O

• InChI:
• InChI=1S/C16H18ClN5O/c1-12-10-18-11-19-15(12)21-6-8-22(9-7-21)16(23)20-14-5-3-2-4-13(14)17/h2-5,10-11H,6-9H2,1H3,(H,20,23)

• InChIKey:
• TVLYHFZLXWQXBT-UHFFFAOYSA-N

• N-(2-chlorophenyl)-4-(5-methylpyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C16H18ClN5O and its molecular weight is 331.8. The purity is usually 95%.

N-(4-(4-methoxypiperidin-1-yl)phenyl)-2-(3-methylphenylsulfonamido)acetamide

In Stock

• CAS RN:
• 1797888-97-1

• Formula:
• C21H27N3O4S

• InChI:
• InChI=1S/C21H27N3O4S/c1-16-4-3-5-20(14-16)29(26,27)22-15-21(25)23-17-6-8-18(9-7-17)24-12-10-19(28-2)11-13-24/h3-9,14,19,22H,10-13,15H2,1-2H3,(H,23,25)

• InChIKey:
• IRJQMBRBOFARBV-UHFFFAOYSA-N

• N-(4-(4-methoxypiperidin-1-yl)phenyl)-2-(3-methylphenylsulfonamido)acetamide is a useful research compound. Its molecular formula is C21H27N3O4S and its molecular weight is 417.52. The purity is usually 95%.

4-[5-(1H-Pyrazol-5-yl)thiophene-2-carbonyl]morpholine-3-carbonitrile

Usually In Stock

• CAS RN:
• 2191588-97-1

• Formula:
• C13H12N4O2S

• InChI:
• InChI=1S/C13H12N4O2S/c14-7-9-8-19-6-5-17(9)13(18)12-2-1-11(20-12)10-3-4-15-16-10/h1-4,9H,5-6,8H2,(H,15,16)

• InChIKey:
• VCQDJCAIMSURGB-UHFFFAOYSA-N

• 4-[5-(1H-Pyrazol-5-yl)thiophene-2-carbonyl]morpholine-3-carbonitrile is a useful research compound. Its molecular formula is C13H12N4O2S and its molecular weight is 288.33. The purity is usually 95%.

[4-[(6-Cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(1,3-thiazol-4-yl)methanone

Usually In Stock

• CAS RN:
• 2379988-97-1

• Formula:
• C18H22N4O2S

• InChI:
• InChI=1S/C18H22N4O2S/c23-18(16-10-25-12-21-16)22-6-4-13(5-7-22)9-24-17-8-15(19-11-20-17)14-2-1-3-14/h8,10-14H,1-7,9H2

• InChIKey:
• UMGZQFLVRABIMJ-UHFFFAOYSA-N

• [4-[(6-Cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(1,3-thiazol-4-yl)methanone is a useful research compound. Its molecular formula is C18H22N4O2S and its molecular weight is 358.46. The purity is usually 95%.

Hydroxy-PEG3-methyl ester

In Stock

• CAS RN:
• 2086688-97-1

• Formula:
• C10H20O6

• InChI:
• InChI=1S/C10H20O6/c1-13-10(12)2-4-14-6-8-16-9-7-15-5-3-11/h11H,2-9H2,1H3

• InChIKey:
• HORYNDZAHAHQHQ-UHFFFAOYSA-N

• Hydroxy-PEG3-methyl ester is a PEG derivative containing a hydroxyl group and a methyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatization or replacement with other reactive functional groups. Methyl ester can be hydrolyzed under strong basic condition.